Cas no 1361911-48-9 (5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde)
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde
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- Inchi: 1S/C12H6Cl3NO/c13-8-1-2-10(11(15)4-8)12-7(6-17)3-9(14)5-16-12/h1-6H
- InChI Key: GBKCZGCPFMSMAO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C(C=O)=CC(=CN=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- XLogP3: 3.9
- Topological Polar Surface Area: 30
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024131-250mg |
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde |
1361911-48-9 | 97% | 250mg |
$720.80 | 2022-03-01 | |
| Alichem | A023024131-500mg |
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde |
1361911-48-9 | 97% | 500mg |
$950.60 | 2022-03-01 | |
| Alichem | A023024131-1g |
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde |
1361911-48-9 | 97% | 1g |
$1,848.00 | 2022-03-01 |
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde: A Comprehensive Overview
5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361911-48-9) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development and material science. The molecule consists of a nicotinaldehyde backbone with two chlorine substituents on the phenyl ring, which imparts distinct electronic and steric properties. Recent studies have highlighted its role in the synthesis of bioactive compounds and advanced materials.
The synthesis of 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, leveraging advancements in green chemistry to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.
One of the most promising applications of 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde lies in its ability to act as a precursor for bioactive molecules. Recent studies have demonstrated its potential in the development of anti-cancer agents, where it serves as a building block for constructing complex heterocyclic structures. The compound's electronic properties make it an ideal candidate for modulating biological pathways, particularly in targeting specific enzymes or receptors involved in disease progression.
In addition to its pharmacological applications, 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde has shown promise in materials science. Its aromatic structure and substituent effects render it suitable for use in the synthesis of advanced polymers and organic semiconductors. Researchers have investigated its role in creating materials with tailored electronic properties, which could revolutionize the field of optoelectronics. For example, incorporating this compound into polymer blends has been shown to enhance charge transport properties, making it a valuable component in next-generation electronic devices.
The toxicity profile of 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde has also been a subject of recent research. Studies conducted using various biological models have indicated that while the compound exhibits moderate cytotoxicity, its effects can be mitigated through careful dosing and formulation strategies. These findings are crucial for ensuring safe handling and application of the compound in industrial settings.
Looking ahead, the continued exploration of 5-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde is expected to unlock new opportunities across diverse industries. Its versatility as a chemical building block positions it as a key player in both academic research and industrial innovation. As researchers delve deeper into its properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.
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